Cas no 1261828-57-2 (3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261828-57-2
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4789692
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8F6O/c15-12-10(2-1-3-11(12)13(16)17)8-4-6-9(7-5-8)21-14(18,19)20/h1-7,13H
• InChI Key： FQHAJNWISYBPSU-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl

Comprehensive Analysis of 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-57-2)

The chemical compound 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-57-2) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring difluoromethyl, fluoro, and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing high-performance compounds. Researchers and industries are increasingly exploring its applications due to its stability, reactivity, and potential to enhance product efficacy.

One of the most searched questions related to this compound is: "What are the applications of 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl in modern chemistry?" The answer lies in its role as a key building block for developing active ingredients in crop protection agents and pharmaceuticals. The trifluoromethoxy group is particularly noteworthy for its ability to improve lipid solubility and metabolic stability, making it invaluable in drug design. Additionally, the difluoromethyl group contributes to the compound's bioactivity, which is crucial for agrochemical formulations targeting pest resistance.

Another trending topic in the scientific community is the synthetic routes for 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl. Optimizing its production involves advanced techniques like cross-coupling reactions and fluorination methods, which are often discussed in academic forums. The compound's CAS No. 1261828-57-2 is frequently referenced in patents and research papers, highlighting its industrial relevance. Environmental considerations also play a role, as sustainable synthesis methods for fluorinated compounds are in high demand.

The 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl is also a subject of interest in material science, where its fluorinated aromatic structure is exploited to create high-performance polymers and coatings. These materials exhibit exceptional thermal stability and chemical resistance, addressing the growing need for durable industrial solutions. Searches for "fluorinated biphenyl derivatives in advanced materials" often lead to discussions about this compound's potential.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-57-2) stands out as a multifaceted compound with broad applications. Its significance in pharmaceuticals, agrochemicals, and material science underscores its value in modern research and industry. As innovation continues, this compound will likely remain a focal point for scientists and engineers seeking cutting-edge solutions.